Cas no 1214232-63-9 (N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpiperidine-2-carboxamide)

N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpiperidine-2-carboxamide structure
1214232-63-9 structure
Product Name:N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpiperidine-2-carboxamide
CAS No:1214232-63-9
MF:C17H20N4O6S
MW:408.428902626038
CID:5820204
PubChem ID:44086928
Update Time:2024-01-16

N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpiperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-1-methylsulfonylpiperidine-2-carboxamide
    • N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpiperidine-2-carboxamide
    • N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-1-(methylsulfonyl)piperidine-2-carboxamide
    • VU0637118-1
    • 1214232-63-9
    • F5141-0183
    • AKOS024500068
    • Inchi: 1S/C17H20N4O6S/c1-28(23,24)21-7-3-2-4-12(21)15(22)18-17-20-19-16(27-17)11-5-6-13-14(10-11)26-9-8-25-13/h5-6,10,12H,2-4,7-9H2,1H3,(H,18,20,22)
    • InChI Key: JQHCNDFEAIUNCG-UHFFFAOYSA-N
    • SMILES: N1(S(C)(=O)=O)CCCCC1C(NC1=NN=C(C2=CC=C3OCCOC3=C2)O1)=O

Computed Properties

  • Exact Mass: 408.11035554g/mol
  • Monoisotopic Mass: 408.11035554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 671
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 132Ų

N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-1-methanesulfonylpiperidine-2-carboxamide Pricemore >>

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